Cas no 18527-16-7 (2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid)

2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid structure
18527-16-7 structure
Product Name:2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid
CAS No:18527-16-7
MF:C10H11BrO2S
MW:275.162141084671
MDL:MFCD03426154
CID:138104
PubChem ID:1502012
Update Time:2025-04-19

2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-[(4-bromophenyl)thio]-2-methyl-
    • 2-[(4-BROMOPHENYL)THIO]-2-METHYL-PROPANOIC ACID
    • AC1LT3XO
    • AG-E-34663
    • CTK4D8973
    • EN300-80979
    • KB-226452
    • MolPort-002-345-559
    • SureCN3841072
    • 2-[(4-BROMOPHENYL)THIO]-2-METHYL-PROPANOICACID
    • 2-(4-bromophenyl)sulfanyl-2-methylpropanoic acid
    • A1-04841
    • DTXSID00363581
    • 2-[(4-bromophenyl)sulfanyl]-2-methylpropanoic acid
    • AKOS010600172
    • 2-((4-Bromophenyl)thio)-2-methylpropanoic acid
    • 2-(4-Bromophenylsulfanyl)-2-methyl-propionic acid
    • SCHEMBL3841072
    • 18527-16-7
    • CS-0262037
    • 2-((4-Bromophenyl)thio)-2-methylpropanoicacid
    • 2-(4-Bromo-phenylsulfanyl)-2-methyl-propionic acid
    • Z803539492
    • 2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid
    • MDL: MFCD03426154
    • Inchi: 1S/C10H11BrO2S/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H,12,13)
    • InChI Key: RPYIWZPTHRVHDV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 273.96633
  • Monoisotopic Mass: 273.96631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 371.2±27.0 °C at 760 mmHg
  • Flash Point: 178.3±23.7 °C
  • PSA: 37.3
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Bromophenyl)sulfanyl-2-methylpropanoic Acid Security Information

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